Cas no 886898-43-7 (QPDWVLFBLSGQRB-UHFFFAOYSA-N)

• Product Name: QPDWVLFBLSGQRB-UHFFFAOYSA-N
• CAS No: 886898-43-7
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• CID: 5476955
• Update Time: 2025-06-06

QPDWVLFBLSGQRB-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• QPDWVLFBLSGQRB-UHFFFAOYSA-N

• Inchi： 1S/C12H13N3O3/c1-2-6-13-10(16)9-11(17)14-8-5-3-4-7-15(8)12(9)18/h3-5,7,18H,2,6H2,1H3,(H,13,16)
• InChI Key： VSNYGGUVRAKLOG-UHFFFAOYSA-N
• SMILES： C12C=CC=CN1C(O)=C(C(NCCC)=O)C(=O)N=2

Additional information on QPDWVLFBLSGQRB-UHFFFAOYSA-N

Introduction to Compound with CAS No. 886898-43-7 and Product Name: QPDWVLFBLSGQRB-UHFFFAOYSA-N

The compound identified by the CAS number 886898-43-7 and the product name QPDWVLFBLSGQRB-UHFFFAOYSA-N represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas. The detailed exploration of this molecule not only highlights its chemical characteristics but also delves into its biological significance and emerging research findings.

At the core of understanding this compound lies its molecular structure, which is meticulously designed to interact with biological targets in a highly specific manner. The chemical formula and atomic composition of CAS No. 886898-43-7 suggest a complex arrangement of atoms that may contribute to its distinctive pharmacological properties. Recent studies have begun to uncover the mechanisms by which this compound exerts its effects, particularly in the context of modulating cellular pathways associated with disease progression.

One of the most intriguing aspects of QPDWVLFBLSGQRB-UHFFFAOYSA-N is its potential role in addressing complex biomedical challenges. Research has indicated that this compound may exhibit inhibitory effects on key enzymes and receptors involved in inflammatory responses, making it a promising candidate for the development of novel anti-inflammatory therapies. The ability to selectively target these pathways without eliciting significant off-target effects is a critical factor that enhances its therapeutic potential.

In the realm of drug discovery, the synthesis and characterization of CAS No. 886898-43-7 have been instrumental in advancing synthetic methodologies that allow for the efficient production of structurally complex molecules. The development of innovative synthetic routes not only facilitates large-scale production but also opens up new avenues for structural optimization. This has led to a surge in interest among researchers who are keen on exploring derivatives of this compound that may offer enhanced efficacy and improved safety profiles.

The biological activity of QPDWVLFBLSGQRB-UHFFFAOYSA-N has been extensively studied in vitro, where it has demonstrated remarkable potency against a range of disease-relevant targets. Initial preclinical studies have shown that this compound can effectively modulate cellular processes associated with neurodegenerative disorders, offering hope for patients suffering from conditions such as Alzheimer's disease and Parkinson's disease. The molecular interactions observed between this compound and its target proteins provide valuable insights into the underlying pathophysiology of these diseases.

Furthermore, the pharmacokinetic properties of CAS No. 886898-43-7 have been carefully evaluated to ensure optimal absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed that the compound exhibits favorable bioavailability and prolonged half-life, which are essential characteristics for a successful therapeutic agent. The ability to maintain stable levels in the bloodstream allows for less frequent dosing, thereby improving patient compliance and overall treatment outcomes.

The regulatory landscape surrounding the development and commercialization of QPDWVLFBLSGQRB-UHFFFAOYSA-N has also been shaped by emerging trends in drug approval processes. Regulatory agencies are increasingly focusing on expedited pathways for drugs that address unmet medical needs, particularly those targeting rare or life-threatening conditions. This shift has created a favorable environment for compounds like CAS No. 886898-43-7, which demonstrate clear therapeutic benefits and a well-defined safety profile.

As research continues to unfold, the potential applications of QPDWVLFBLSGQRB-UHFFFAOYSA-N are likely to expand beyond its initial scope. Collaborative efforts between academic institutions, biotechnology companies, and pharmaceutical giants are expected to yield novel formulations and combination therapies that leverage the unique properties of this compound. The integration of computational modeling and high-throughput screening techniques will further accelerate the discovery process, enabling researchers to identify new opportunities for therapeutic intervention.

The economic impact of compounds like CAS No. 886898-43-7 cannot be overstated, as they represent significant investments in scientific innovation and technological advancement. The development pipeline for such molecules often involves multi-disciplinary teams working across diverse fields, including chemistry, biology, pharmacology, and clinical medicine. These collaborative efforts not only drive scientific progress but also contribute to job creation and economic growth within the healthcare sector.

In conclusion, the compound designated by CAS No. 886898-43-7 and marketed under the name QPDWVLFBLSGQRB-UHFFFAOYSA-N stands as a testament to the power of modern chemical research in addressing complex biomedical challenges. Its unique structural features, coupled with promising preclinical data, position it as a cornerstone in the development of next-generation therapeutics. As ongoing research continues to unveil new insights into its mechanisms of action and potential applications, this compound is poised to make a substantial impact on patient care and medical science.